Cas no 337966-08-2 (1H-Indole, 2,3-dihydro-3,3-dimethyl-1-(1-phenylethyl)-)

• Product name: 1H-Indole, 2,3-dihydro-3,3-dimethyl-1-(1-phenylethyl)-
• CAS No: 337966-08-2
• MF: C₁₈H₂₁N
• MW: 251.36604475975
• CID: 1460144

1H-Indole, 2,3-dihydro-3,3-dimethyl-1-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-3,3-dimethyl-1-(1-phenylethyl)-

• Inchi： 1S/C18H21N/c1-14(15-9-5-4-6-10-15)19-13-18(2,3)16-11-7-8-12-17(16)19/h4-12,14H,13H2,1-3H3
• InChI Key： NPFOTWGQNKUDLX-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)C)C2=C(C=CC=C2)C(C)(C)C1

Computed Properties

• Exact Mass: 251.16753

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Boiling Point: 364.8±31.0 °C(Predicted)
• PSA: 3.24
• pka: 6.29±0.40(Predicted)